(S)-Venlafaxine

Description

Venlafaxine, commonly known under the brand name Effexor, is an antidepressant medication classified as a serotonin-norepinephrine reuptake inhibitor (SNRI) . It is prescribed for the treatment of major depressive disorder, generalized anxiety disorder, panic disorder, and social anxiety disorder . Additionally, studies suggest its effectiveness in managing post-traumatic stress disorder (PTSD) and chronic neuropathic pain . Venlafaxine functions by inhibiting the reuptake of serotonin and norepinephrine, thereby increasing the availability of these neurotransmitters in the brain . While it is typically categorized as an SNRI, some sources refer to it as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI) due to its weak inhibition of dopamine reuptake at high doses .

Venlafaxine is well-absorbed, and it is metabolized in the liver into desvenlafaxine, an equally potent SNRI . The extended-release version of venlafaxine is designed to release the drug gradually, reducing side effects such as nausea and improving patient compliance . Chemically, venlafaxine is related to tramadol, an atypical opioid analgesic, and tapentadol, a newer opioid .

Venlafaxine is available as a generic medication and was the 44th most commonly prescribed medication in the United States in 2022 . It is important to use venlafaxine with caution when taking St John's wort or other medications that may lower the seizure threshold, such as bupropion and tramadol .

• CAS No.: 93413-44-6
• Product Name: (S)-Venlafaxine
• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 1-[(1S)-2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol
• Standard InChI: InChI=1S/C17H27NO2/c1-18(2)13-16(17(19)11-5-4-6-12-17)14-7-9-15(20-3)10-8-14/h7-10,16,19H,4-6,11-13H2,1-3H3/t16-/m1/s1
• Standard InChIKey: PNVNVHUZROJLTJ-MRXNPFEDSA-N
• SMILES: CN(C)CC(C1=CC=C(C=C1)OC)C2(CCCCC2)O
• Canonical SMILES: CN(C)CC(C1=CC=C(C=C1)OC)C2(CCCCC2)O
• Synonyms: 1-[(1S)-2-(Dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol; _x000B_(-)-Venlafaxine
• PubChem Compound: 11846746
• Last Modified: Sep 15 2023